Cas no 912643-68-6 (1-Boc-4-But-1-ynyl-piperidine)

• Product Name: 1-Boc-4-But-1-ynyl-piperidine
• CAS No: 912643-68-6
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 1082303
• PubChem ID: 11955053
• Update Time: 2025-04-20

1-Boc-4-But-1-ynyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-But-1-ynyl-piperidine
• tert-butyl 4-but-1-ynylpiperidine-1-carboxylate
• 912643-68-6
• TERT-BUTYL 4-(BUT-1-YN-1-YL)PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C14H23NO2/c1-5-6-7-12-8-10-15(11-9-12)13(16)17-14(2,3)4/h12H,5,8-11H2,1-4H3
• InChI Key： VTTIVWFVTNHQNA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#CCC)CC1)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų